![molecular formula C12H15N3S B6616993 N,N-Diethyl-3-phenyl-1,2,4-thiadiazol-5-amine CAS No. 17452-88-9](/img/structure/B6616993.png)
N,N-Diethyl-3-phenyl-1,2,4-thiadiazol-5-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N,N-Diethyl-3-phenyl-1,2,4-thiadiazol-5-amine (DTPTA) is an organic compound that is widely used in the laboratory for a variety of scientific research applications. It is a versatile compound that is easily synthesized and can be used for a variety of purposes. DTPTA has a wide range of biochemical and physiological effects, and it is used in a variety of laboratory experiments to study the effects of various drugs and compounds.
Scientific Research Applications
N,N-Diethyl-3-phenyl-1,2,4-thiadiazol-5-amine is widely used in scientific research applications. It is used as a reagent in organic synthesis and in the development of new drugs and compounds. It is also used as a probe for biochemical and physiological studies. This compound is also used in the synthesis of peptides and other biomolecules.
Mechanism of Action
The mechanism of action of N,N-Diethyl-3-phenyl-1,2,4-thiadiazol-5-amine is not fully understood. However, it is believed that the compound acts as a chelating agent, binding to certain molecules and inhibiting their activity. This inhibition can be used to study the effects of various drugs and compounds on biochemical and physiological processes.
Biochemical and Physiological Effects
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes and other proteins involved in metabolic processes. It has also been shown to have an effect on the production of certain hormones and neurotransmitters. In addition, it has been shown to have an effect on the expression of certain genes.
Advantages and Limitations for Lab Experiments
The main advantage of using N,N-Diethyl-3-phenyl-1,2,4-thiadiazol-5-amine in laboratory experiments is its versatility. It can be used to study a wide range of biochemical and physiological processes. Its ability to act as a chelating agent also makes it useful for studying the effects of various drugs and compounds on these processes. However, this compound is not without its limitations. It has a low solubility in water, and it is not very stable in acidic solutions.
Future Directions
There are a number of potential future directions for the use of N,N-Diethyl-3-phenyl-1,2,4-thiadiazol-5-amine in scientific research. These include further studies on its mechanism of action and its effects on biochemical and physiological processes. It could also be used to develop new drugs and compounds, and to study the effects of various drugs and compounds on biochemical and physiological processes. Finally, it could be used to develop new methods for the synthesis of peptides and other biomolecules.
Synthesis Methods
N,N-Diethyl-3-phenyl-1,2,4-thiadiazol-5-amine is synthesized by the reaction of phenylhydrazine and diethyl thiocarbonate in the presence of an acid catalyst. The reaction is carried out in a two-step process. First, the phenylhydrazine is reacted with the diethyl thiocarbonate to form an intermediate product. This intermediate product is then reacted with an acid catalyst to form the final product, this compound.
properties
IUPAC Name |
N,N-diethyl-3-phenyl-1,2,4-thiadiazol-5-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N3S/c1-3-15(4-2)12-13-11(14-16-12)10-8-6-5-7-9-10/h5-9H,3-4H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PBEXQMGQLLHBLH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C1=NC(=NS1)C2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15N3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10775838 |
Source
|
Record name | N,N-Diethyl-3-phenyl-1,2,4-thiadiazol-5-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10775838 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
233.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
17452-88-9 |
Source
|
Record name | N,N-Diethyl-3-phenyl-1,2,4-thiadiazol-5-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10775838 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.